Cas no 2287299-89-0 ([3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)
[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2287299-89-0
- EN300-6760552
- [3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
- [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
-
- Inchi: 1S/C14H19N/c1-10-3-4-11(2)12(5-10)14-6-13(7-14,8-14)9-15/h3-5H,6-9,15H2,1-2H3
- InChI Key: SJDYBZCOORTXGV-UHFFFAOYSA-N
- SMILES: NCC12CC(C3C=C(C)C=CC=3C)(C1)C2
Computed Properties
- Exact Mass: 201.151749610g/mol
- Monoisotopic Mass: 201.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760552-0.05g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 0.05g |
$2079.0 | 2025-03-13 | |
| Enamine | EN300-6760552-0.1g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 0.1g |
$2178.0 | 2025-03-13 | |
| Enamine | EN300-6760552-0.25g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 0.25g |
$2277.0 | 2025-03-13 | |
| Enamine | EN300-6760552-0.5g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 0.5g |
$2376.0 | 2025-03-13 | |
| Enamine | EN300-6760552-1.0g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 1.0g |
$2475.0 | 2025-03-13 | |
| Enamine | EN300-6760552-2.5g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 2.5g |
$4851.0 | 2025-03-13 | |
| Enamine | EN300-6760552-5.0g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 5.0g |
$7178.0 | 2025-03-13 | |
| Enamine | EN300-6760552-10.0g |
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287299-89-0 | 95.0% | 10.0g |
$10643.0 | 2025-03-13 |
[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-89-0)
[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-89-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[1.1.1]pentane core, which imparts significant conformational rigidity and unique electronic properties.
The bicyclo[1.1.1]pentane scaffold has been increasingly explored in recent years for its ability to mimic the bioactive conformations of more flexible molecules, thereby enhancing the potency and selectivity of drug candidates. The presence of the 2,5-dimethylphenyl substituent further modulates the compound's pharmacological profile, making it a promising lead for various therapeutic applications.
Recent studies have highlighted the potential of [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in several areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against a panel of cancer cell lines, particularly those derived from breast and lung cancers. The researchers attributed this activity to the compound's ability to selectively target and inhibit key enzymes involved in cancer cell proliferation and survival.
In another study, [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The bicyclo[1.1.1]pentane core has also been investigated for its role in modulating G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic disorders. A recent study demonstrated that [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can act as a selective agonist or antagonist at specific GPCRs, depending on the substitution pattern and conformational flexibility of the molecule.
Furthermore, the unique electronic properties of the bicyclo[1.1.1]pentane scaffold make it an attractive candidate for developing new imaging agents and probes for diagnostic applications. Researchers at a leading pharmaceutical company have reported that [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can be labeled with radioisotopes or fluorescent tags to create highly sensitive and specific imaging agents for detecting early-stage diseases.
The synthesis of [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been optimized using modern synthetic methods, including transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches. These methods have enabled efficient and scalable production of the compound, facilitating its evaluation in preclinical studies.
In conclusion, [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-89-0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.
2287299-89-0 ([3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)